Cas no 641571-16-6 (3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine)

3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine structure
641571-16-6 structure
Product Name:3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine
CAS No:641571-16-6
MF:C11H10F3N3
MW:241.21241235733
CID:1063980
PubChem ID:59154231
Update Time:2025-04-20

3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine
    • DB-261758
    • SCHEMBL1566441
    • 3-(5-methylimidazol-1-yl)-5-(trifluoromethyl)aniline
    • 5-(5-Methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)benzenamine
    • 5-(5-Methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-benzenamine
    • AKOS027469890
    • 641571-16-6
    • Benzenamine, 3-(5-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-
    • H68P8K24HZ
    • 3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline
    • starbld0029650
    • Inchi: 1S/C11H10F3N3/c1-7-5-16-6-17(7)10-3-8(11(12,13)14)2-9(15)4-10/h2-6H,15H2,1H3
    • InChI Key: ZGBBNCRXIKHGIB-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=CC(=C1)N1C=NC=C1C)N)(F)F

Computed Properties

  • Exact Mass: 241.08268182g/mol
  • Monoisotopic Mass: 241.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 379.8±42.0 °C at 760 mmHg
  • Flash Point: 183.5±27.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine Security Information

3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M312860-5mg
3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine
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$ 184.00 2023-09-07
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abcr
AB632331-250mg
3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline; .
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€968.70 2025-04-17
Ambeed
A1431296-25mg
3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline
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$137.0 2025-04-18
Ambeed
A1431296-50mg
3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline
641571-16-6 98%
50mg
$232.0 2025-04-18
Ambeed
A1431296-100mg
3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline
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100mg
$394.0 2025-04-18
Ambeed
A1431296-250mg
3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline
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$668.0 2025-04-18
Ambeed
A1431296-1g
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641571-16-6 98%
1g
$1803.0 2025-04-18
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